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Compound of Interest

Compound Name: 3-Acetyldeoxynivalenol-13C17

Cat. No.: B10821268 Get Quote

This technical guide provides a comprehensive overview of 3-Acetyldeoxynivalenol-13C17,

an isotopically labeled mycotoxin primarily utilized as an internal standard in analytical

chemistry. The guide is intended for researchers, scientists, and professionals in drug

development and food safety analysis, offering detailed information on its properties, analytical

applications, and biological significance.

Compound Data and Physical Properties
3-Acetyldeoxynivalenol-13C17 is the uniformly 13C-labeled version of 3-Acetyldeoxynivalenol

(3-ADON), a type B trichothecene mycotoxin.[1] As a stable isotope-labeled compound, it

serves as an ideal internal standard for quantitative analysis using mass spectrometry-based

methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2] Its

physical and chemical properties are summarized in the table below.
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Property Value Source

CAS Number 1217476-81-7 [1]

Molecular Formula ¹³C₁₇H₂₂O₇ [1]

Molecular Weight 355.23 g/mol [1]

Appearance
Liquid (typically in solution) or

solid
[1]

Purity ≥98% (isotopic) [3]

Storage -20°C, protected from light [1]

Solubility
Soluble in acetonitrile and

methanol
[3][4]

Unlabeled CAS 50722-38-8 [1]

Analytical Applications and Experimental Protocols
The primary application of 3-Acetyldeoxynivalenol-13C17 is as an internal standard for the

accurate quantification of 3-Acetyldeoxynivalenol in complex matrices such as cereals and food

products.[2][5] The use of a stable isotope-labeled internal standard is crucial for correcting

matrix effects and variabilities during sample preparation and ionization in mass spectrometry,

thereby enhancing the accuracy and precision of the analytical method.[2]

Experimental Protocol: Quantification of 3-
Acetyldeoxynivalenol in Maize using LC-MS/MS with a
¹³C-labeled Internal Standard
This protocol is adapted from a validated method for the determination of deoxynivalenol and

its modified forms in maize.[5]

2.1.1. Sample Preparation and Extraction

Homogenize maize samples to a fine powder.

Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube.
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Add 20 mL of an extraction solvent (acetonitrile/water, 80/20, v/v).

Shake vigorously for 60 minutes at room temperature.

Centrifuge the mixture at 4000 rpm for 10 minutes.

Transfer an aliquot of the supernatant to a new tube.

Add the 3-Acetyldeoxynivalenol-13C17 internal standard solution to the extract to a final

concentration of 250 µg/L.

Vortex the mixture and transfer it to an autosampler vial for LC-MS/MS analysis.

2.1.2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[5]

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: Start with 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, then

return to initial conditions and equilibrate for 3 minutes.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative mode.[5]

Multiple Reaction Monitoring (MRM) Transitions:

3-Acetyldeoxynivalenol (unlabeled): Precursor ion (m/z) 337.1 -> Product ions (m/z)

295.1, 249.1
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3-Acetyldeoxynivalenol-13C17 (labeled): Precursor ion (m/z) 354.2 -> Product ions

(m/z) 310.2, 261.2

Optimize other MS parameters such as collision energy and declustering potential for

maximum signal intensity.

The workflow for this analytical method is depicted in the diagram below.

Sample Preparation Analysis

Maize Sample Homogenization Extraction
(Acetonitrile/Water) Centrifugation Supernatant Collection Internal Standard Spiking

(3-ADON-13C17)
LC Separation
(C18 Column)

MS/MS Detection
(ESI-, MRM) Quantification ResultConcentration of 3-ADON

Click to download full resolution via product page

Analytical workflow for 3-ADON quantification.

Biological Effects and Signaling Pathways
3-Acetyldeoxynivalenol, like its parent compound deoxynivalenol (DON), is a mycotoxin that

poses a health risk to humans and animals.[6] Although sometimes considered less toxic than

DON, it can be deacetylated in vivo to DON, which is a potent inhibitor of protein synthesis.[7]

The toxicity of 3-ADON is associated with the induction of cellular stress and the activation of

specific signaling pathways.

3.1. Induction of Endoplasmic Reticulum (ER) Stress

Exposure to 3-ADON has been shown to induce endoplasmic reticulum (ER) stress in liver

cells.[1] This is characterized by the activation of the unfolded protein response (UPR), a

cellular stress response aimed at restoring ER homeostasis. Key signaling proteins involved in

the UPR, such as PERK and IRE1α, are phosphorylated and activated upon 3-ADON

exposure.[1] Chronic or severe ER stress can lead to apoptosis (programmed cell death).[1]
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3-ADON induced ER stress signaling pathway.

3.2. Activation of Mitogen-Activated Protein Kinases (MAPKs)

3-Acetyldeoxynivalenol can activate mitogen-activated protein kinases (MAPKs), including

ERK1/2, p38, and JNK.[4] The activation of these signaling pathways is a hallmark of the

cellular response to various stressors and can lead to diverse outcomes, including

inflammation, cell cycle arrest, and apoptosis.[4] The differential activation of these pathways

may contribute to the tissue-specific toxicity of 3-ADON.

The metabolic conversion of 3-ADON to its parent compound, DON, is a critical step in its

mechanism of toxicity. This deacetylation can occur in the digestive tract or within cells.
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Metabolism and MAPK activation by 3-ADON.

Conclusion
3-Acetyldeoxynivalenol-13C17 is an indispensable tool for the accurate and reliable

quantification of its unlabeled counterpart in various matrices. Its use as an internal standard in

LC-MS/MS methods significantly improves data quality, which is essential for food safety

monitoring and toxicological research. Understanding the biological effects and signaling

pathways activated by 3-ADON provides valuable insights into its mechanism of toxicity and

aids in risk assessment. This guide provides foundational knowledge for researchers working

with this important isotopically labeled mycotoxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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